Cas no 128141-47-9 (1H-Pyrazole-5-carbonyl chloride, 4-chloro-1,3-dimethyl-)

• Product Name: 1H-Pyrazole-5-carbonyl chloride, 4-chloro-1,3-dimethyl-
• CAS No: 128141-47-9
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 839447
• PubChem ID: 14995820
• Update Time: 2025-04-19

1H-Pyrazole-5-carbonyl chloride, 4-chloro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 4-chloro-1,3-dimethyl-
• 1H-Pyrazole-5-carbonyl chloride, 4-chloro-1,3-dimethyl- (9CI)
• 1H-Pyrazole-5-carbonylchloride,4-chloro-1,3-dimethyl
• 4-chloro-1,3-dimethyl-1H-Pyrazole-5-carbonyl chloride
• 4-chloro-2,5-dimethylpyrazole-3-carbonyl chloride
• 4-Chloro-2,5-dimethyl-2H-pyrazole-3-carbonyl chloride

• Inchi： 1S/C6H6Cl2N2O/c1-3-4(7)5(6(8)11)10(2)9-3/h1-2H3
• InChI Key： BXRFTMCUMITBRU-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C)C=1C(=O)Cl

Computed Properties

• Exact Mass: 191.98588
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides